Cas no 59660-22-9 (Carbamimidothioic acid, N-methyl-N'-nitro-, methyl ester)

• Product Name: Carbamimidothioic acid, N-methyl-N'-nitro-, methyl ester
• CAS No: 59660-22-9
• MF: C₃H₇N₃O₂S
• MW: 149.171578645706
• CID: 337906
• PubChem ID: 11051832
• Update Time: 2025-04-19

Carbamimidothioic acid, N-methyl-N'-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, N-methyl-N'-nitro-, methyl ester
• methyl N'-methyl-N-nitrocarbamimidothioate
• DTXSID40453334
• 59660-22-9
• SCHEMBL8591938

• Inchi： 1S/C3H7N3O2S/c1-4-3(9-2)5-6(7)8/h1-2H3,(H,4,5)
• InChI Key： MCPDALPEUAUISM-UHFFFAOYSA-N
• SMILES： S(C)/C(=N\C)/N[N+](=O)[O-]

Computed Properties

• Exact Mass: 149.02601
• Monoisotopic Mass: 149.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 67.53